Cas no 2229017-87-0 (1-(2-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(2-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine
• CAS No: 2229017-87-0
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 6335242
• PubChem ID: 165664958
• Update Time: 2025-09-28

1-(2-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine
• 2229017-87-0
• EN300-1928335

• Inchi： 1S/C8H7ClF3N/c9-6-3-4(10)1-2-5(6)7(13)8(11)12/h1-3,7-8H,13H2
• InChI Key： POMMLWQJSHROAQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(F)F)N)F

Computed Properties

• Exact Mass: 209.0219114g/mol
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-(2-Chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 2229017-87-0)

1-(2-Chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 2229017-87-0) is a fluorinated aromatic amine compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique chloro-fluorophenyl backbone combined with a difluoroethylamine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its structural properties, which enable modifications for drug discovery and material science applications.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted 1-(2-Chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine. Its dual-fluorine substitution enhances metabolic stability and bioavailability, addressing key challenges in modern drug development. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, aligning with the industry's focus on combating antibiotic resistance—a pressing global health concern.

From a synthetic perspective, CAS No. 2229017-87-0 serves as a precursor for high-value intermediates in asymmetric catalysis. Its chiral amine structure is particularly valuable for producing enantioselective compounds, a hot topic in green chemistry. Researchers frequently search for "fluorinated amine synthesis" or "chloro-fluorophenyl derivatives," reflecting the compound's relevance in cutting-edge methodologies like C–F bond activation and late-stage functionalization.

In material science, 1-(2-Chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine contributes to advanced polymer formulations. Its halogenated aromatic group improves thermal stability and flame retardancy, addressing safety requirements in electronics and aerospace industries—topics trending in sustainable engineering forums. SEO-optimized queries such as "halogenated amine applications" or "difluoroethylamine properties" often lead to discussions about this compound’s utility.

Market analyses indicate rising procurement of CAS 2229017-87-0 by contract research organizations (CROs) specializing in small-molecule libraries. The compound’s compatibility with high-throughput screening (HTS) platforms makes it a candidate for oncology and CNS drug pipelines. This aligns with frequent searches like "fluorinated building blocks for drug discovery," underscoring its commercial and scientific appeal.

Environmental and regulatory considerations for 1-(2-Chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine emphasize proper handling under standard laboratory protocols. While not classified as hazardous under major chemical inventories, its fluorine-rich structure warrants studies on biodegradation—a niche frequently explored in environmental chemistry circles. Queries such as "eco-friendly fluorochemicals" often intersect with this compound’s profile.

Future prospects for 2229017-87-0 include explorations in radiopharmaceuticals, leveraging its 18F-labeling potential for PET imaging agents. This connects to trending searches like "fluorine-18 precursors" in diagnostic imaging research. Collaborative efforts between academia and industry continue to expand its applications, ensuring its prominence in peer-reviewed literature and patent filings.